1’-epi-Benazeprilat Benzyl Ester Analogue, Trifluoroacetic Acid Salt
1’-epi-Benazeprilat Benzyl Ester Analogue, Trifluoroacetic Acid Salt
Brand Name:
Vulcanchem
CAS No.:
1356930-99-8
VCID:
VC0028991
InChI:
InChI=1S/C29H30N2O5.C2HF3O2/c32-27(33)19-31-26-14-8-7-13-23(26)16-18-24(28(31)34)30-25(17-15-21-9-3-1-4-10-21)29(35)36-20-22-11-5-2-6-12-22;3-2(4,5)1(6)7/h1-14,24-25,30H,15-20H2,(H,32,33);(H,6,7)/t24-,25+;/m0./s1
SMILES:
C1CC2=CC=CC=C2N(C(=O)C1NC(CCC3=CC=CC=C3)C(=O)OCC4=CC=CC=C4)CC(=O)O.C(=O)(C(F)(F)F)O
Molecular Formula:
C31H31F3N2O7
Molecular Weight:
600.591
1’-epi-Benazeprilat Benzyl Ester Analogue, Trifluoroacetic Acid Salt
CAS No.: 1356930-99-8
Reference Standards
VCID: VC0028991
Molecular Formula: C31H31F3N2O7
Molecular Weight: 600.591
| CAS No. | 1356930-99-8 |
|---|---|
| Product Name | 1’-epi-Benazeprilat Benzyl Ester Analogue, Trifluoroacetic Acid Salt |
| Molecular Formula | C31H31F3N2O7 |
| Molecular Weight | 600.591 |
| IUPAC Name | 2-[(3S)-2-oxo-3-[[(2R)-1-oxo-4-phenyl-1-phenylmethoxybutan-2-yl]amino]-4,5-dihydro-3H-1-benzazepin-1-yl]acetic acid;2,2,2-trifluoroacetic acid |
| Standard InChI | InChI=1S/C29H30N2O5.C2HF3O2/c32-27(33)19-31-26-14-8-7-13-23(26)16-18-24(28(31)34)30-25(17-15-21-9-3-1-4-10-21)29(35)36-20-22-11-5-2-6-12-22;3-2(4,5)1(6)7/h1-14,24-25,30H,15-20H2,(H,32,33);(H,6,7)/t24-,25+;/m0./s1 |
| Standard InChIKey | ICWNIJYICLTHNX-CLSOAGJSSA-N |
| SMILES | C1CC2=CC=CC=C2N(C(=O)C1NC(CCC3=CC=CC=C3)C(=O)OCC4=CC=CC=C4)CC(=O)O.C(=O)(C(F)(F)F)O |
| Synonyms | (3S)-2,3,4,5-Tetrahydro-2-oxo-3-[[3-phenyl-1R-[1-(phenylmethoxy)carbonyl]propyl]amino]-1H-1-benzazepine-1-acetic Acid Trifluoroacetic Acid Salt |
| PubChem Compound | 46780637 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume